![molecular formula C9H18ClNO2 B1441691 3-Pyrrolidinylmethyl 2-methylpropanoate hydrochloride CAS No. 1219979-91-5](/img/structure/B1441691.png)
3-Pyrrolidinylmethyl 2-methylpropanoate hydrochloride
Overview
Description
3-Pyrrolidinylmethyl 2-methylpropanoate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Pharmacological Aspects
3-Pyrrolidinylmethyl 2-methylpropanoate hydrochloride is involved in various chemical synthesis processes and forms a part of the structure of many biologically active molecules. Research has shown its involvement in:
Synthesis of Pyrrolidin-2-ones : A study highlighted a nitro-Mannich/lactamization cascade involving methyl 3-nitropropanoate and acyclic imines, resulting in the formation of diastereoselective pyrrolidinone derivatives. These compounds are significant due to their presence in the structure of numerous natural products and biologically active molecules, demonstrating the compound's role in the creation of potentially therapeutic agents (Pelletier, Ray & Dixon, 2009).
Role in Pyrrolidines Chemistry : Pyrrolidines, which are closely related to the compound , exhibit a range of biological effects and are used in medicine and industry. A study examining the [3+2] cycloaddition between N-methyl azomethine ylide and trans-3,3,3-trichloro-1-nitroprop-1-ene demonstrates the compound's significance in producing pyrrolidine derivatives with potential pharmacological applications (Żmigrodzka et al., 2022).
Development of Schiff Base Compounds : Schiff base compounds containing this compound derivatives have been investigated for their inhibitory properties, showcasing the compound's relevance in developing materials with specific chemical properties (Leçe, Emregül & Atakol, 2008).
Electrochromic Properties : Research into polypyrrole derivatives highlights the electrochromic properties of compounds involving pyrrolidinylmethyl structures, hinting at their potential in applications like pH sensors (Almeida et al., 2017).
Copolymerization and Catalysis : Studies have also explored the use of pyrrolidinone-assisted hydrolysis and the role of pyrrolidinylmethyl structures in the synthesis of important intermediates and copolymers, demonstrating the compound's utility in advanced materials science and catalysis (Misra et al., 2011; Yin & Zhao, 2008).
Properties
IUPAC Name |
pyrrolidin-3-ylmethyl 2-methylpropanoate;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H17NO2.ClH/c1-7(2)9(11)12-6-8-3-4-10-5-8;/h7-8,10H,3-6H2,1-2H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAKGGBULADEPGQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)OCC1CCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18ClNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.70 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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